Cas no 1282172-86-4 (1-[(2,5-difluorophenyl)methyl]-1h-pyrazole-4-carboxylic acid)

• Product Name: 1-[(2,5-difluorophenyl)methyl]-1h-pyrazole-4-carboxylic acid
• CAS No: 1282172-86-4
• MF: C₁₁H₈F₂N₂O₂
• MW: 238.190229415894
• CID: 5557376
• Update Time: 2025-05-19

1-[(2,5-difluorophenyl)methyl]-1h-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2,5-difluorophenyl)methyl]-1h-pyrazole-4-carboxylic acid

• Inchi： 1S/C11H8F2N2O2/c12-9-1-2-10(13)7(3-9)5-15-6-8(4-14-15)11(16)17/h1-4,6H,5H2,(H,16,17)
• InChI Key： GNXSHOHFFNDGOH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(F)=CC=C2F)C=C(C(O)=O)C=N1

Additional information on 1-[(2,5-difluorophenyl)methyl]-1h-pyrazole-4-carboxylic acid

1-[(2,5-difluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid (CAS No. 1282172-86-4): An Overview

1-[(2,5-difluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid (CAS No. 1282172-86-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole carboxylic acids and is characterized by its unique structural features, which include a 2,5-difluorophenyl substituent and a pyrazole ring. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-[(2,5-difluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring linked to a carboxylic acid group through a methyl bridge, with a 2,5-difluorophenyl substituent attached to the methyl group. This arrangement provides the compound with a combination of aromaticity and functional groups that can interact with biological targets in multiple ways. The presence of the difluorophenyl group enhances the lipophilicity and metabolic stability of the molecule, which are crucial properties for drug candidates.

Recent studies have highlighted the potential therapeutic applications of 1-[(2,5-difluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The anti-inflammatory activity is attributed to its ability to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, the compound has demonstrated analgesic effects by modulating pain pathways in preclinical models.

In another study, 1-[(2,5-difluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid was evaluated for its antiviral activity against several viral strains. The results indicated that the compound has significant inhibitory effects on viral replication, particularly against influenza viruses. This finding suggests that it could be further developed as a potential antiviral agent. The mechanism of action is thought to involve interference with viral entry or replication processes within host cells.

The pharmacokinetic properties of 1-[(2,5-difluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, making it suitable for oral administration in therapeutic settings. Its metabolic stability ensures that it remains active in the body for an extended period, which is beneficial for maintaining therapeutic levels over time.

In terms of safety and toxicity, preliminary assessments indicate that 1-[(2,5-difluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid has a favorable safety profile at therapeutic doses. However, as with any new chemical entity (NCE), further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans. These studies will help to establish appropriate dosing regimens and identify any potential side effects or contraindications.

The synthetic route for preparing 1-[(2,5-difluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid has been well-documented in the literature. One common method involves the reaction of 2,5-difluorobenzyl chloride with 4-amino-3-methylisoxazole followed by cyclization and carboxylation steps. This synthetic pathway is scalable and can be adapted for large-scale production if needed for commercial purposes.

In conclusion, 1-[(2,5-difluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid (CAS No. 1282172-86-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies will continue to explore its full potential and pave the way for its use in various medical treatments.